Cas no 1987681-60-6 (methyl (2R)-3-amino-2-{(tert-butoxy)carbonylamino}propanoate hydrochloride)

• Product Name: methyl (2R)-3-amino-2-{(tert-butoxy)carbonylamino}propanoate hydrochloride
• CAS No: 1987681-60-6
• MF: C₉H₁₉ClN₂O₄
• MW: 254.711161851883
• CID: 6263914
• PubChem ID: 56845471
• Update Time: 2025-10-24

methyl (2R)-3-amino-2-{(tert-butoxy)carbonylamino}propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-3-amino-2-{(tert-butoxy)carbonylamino}propanoate hydrochloride
• MFCD11041251
• methyl (2R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}propanoate hydrochloride
• AKOS015908966
• Methyl (2R)-3-amino-2-(tert-butoxycarbonylamino)propanoate hydrochloride
• Methyl (R)-3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride
• EN300-10827077
• 1987681-60-6
• Boc-D-Dap-OMe.HCl

• Inchi： 1S/C9H18N2O4.ClH/c1-9(2,3)15-8(13)11-6(5-10)7(12)14-4;/h6H,5,10H2,1-4H3,(H,11,13);1H/t6-;/m1./s1
• InChI Key： IKRXWXBVGWAKNK-FYZOBXCZSA-N
• SMILES： Cl.O(C(N[C@@H](C(=O)OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.1033348g/mol
• Monoisotopic Mass: 254.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-3-amino-2-{(tert-butoxy)carbonylamino}propanoate hydrochloride

Methyl (2R)-3-Amino-2-{(tert-Butoxy)carbonylamino}Propanoate Hydrochloride: A Comprehensive Overview

The compound Methyl (2R)-3-Amino-2-{(tert-Butoxy)carbonylamino}Propanoate Hydrochloride (CAS No. 1987681-60-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and pharmaceutical intermediates. This compound is characterized by its chiral center at the 2R position, which plays a crucial role in its stereochemical properties and biological activity. The presence of a tert-butoxycarbonyl (Boc) group and an amino group makes it a versatile building block in peptide synthesis and medicinal chemistry.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, researchers have utilized its Boc-protected amino functionality to synthesize complex peptides with high precision. The methyl ester group further enhances its solubility and stability, making it an ideal precursor for various drug delivery systems. Moreover, the hydrochloride salt form ensures optimal ionization properties, which are critical for pharmacokinetic studies.

One of the most notable applications of Methyl (2R)-3-Amino-2-{(tert-Butoxy)carbonylamino}Propanoate Hydrochloride is in the synthesis of enantiomerically pure amino acids. Its chiral center allows for the selective formation of R-configured derivatives, which are essential in asymmetric synthesis. This has been particularly useful in the development of chiral catalysts and enantioselective reactions, as demonstrated in recent publications by leading research groups.

In addition to its role in peptide synthesis, this compound has been employed as a key intermediate in the construction of biologically active molecules. For example, its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of glycopeptides and other macromolecules with intricate architectures. The tert-butoxycarbonyl group serves as a protective moiety that can be selectively removed under mild conditions, enabling precise control over reaction pathways.

From an analytical standpoint, Methyl (2R)-3-Amino-2-{(tert-Butoxy)carbonylamino}Propanoate Hydrochloride has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure, stereochemistry, and reactivity. Furthermore, computational chemistry methods have been employed to predict its electronic properties and interaction with biological systems, paving the way for rational drug design.

Looking ahead, the potential applications of this compound are vast and continue to expand with advancements in synthetic methodologies. Its role as a chiral building block is expected to grow in importance as researchers seek to develop more efficient and sustainable routes to complex molecules. Moreover, its compatibility with various coupling reagents and activation strategies makes it a valuable asset in combinatorial chemistry and high-throughput screening.

In conclusion, Methyl (2R)-3-Amino-2-{(tert-Butoxy)carbonylamino}Propanoate Hydrochloride (CAS No. 1987681-60-6) stands out as a versatile and indispensable compound in modern organic chemistry. Its unique combination of functional groups and stereochemical features positions it at the forefront of peptide synthesis, drug discovery, and chemical innovation. As research continues to uncover new possibilities for this molecule, its significance in both academic and industrial settings is set to increase further.